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Compound of Interest

Compound Name: Paederosidic acid methyl ester

Cat. No.: B1237266 Get Quote

A Comprehensive Technical Guide to
Paederosidic Acid Methyl Ester
For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of Paederosidic acid methyl ester (PAME), an

iridoid glycoside with significant therapeutic potential. It details the compound's physical and

chemical properties, outlines the methodologies for its isolation and characterization, and

explores its biological activities and associated signaling pathways.

Physical and Chemical Properties
Paederosidic acid methyl ester is a sulfur-containing monoterpenoid.[1] Its identity and purity

are confirmed through various analytical techniques, including Nuclear Magnetic Resonance

(NMR), Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).[2]

The compound typically presents as a yellow powder.[3]

Table 1: Physicochemical Identifiers and Properties
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Property Value Reference

CAS Number 122413-01-8 [1][2][3][4][5]

Molecular Formula C₁₉H₂₆O₁₂S [1][3][5][6]

Molecular Weight 478.47 g/mol [1][3][4][6]

Appearance Yellow Powder [3]

Boiling Point
711.2 ± 70.0 °C (at 760

mmHg)
[3]

| Structure Type | Iridoid Glycoside |[1][4] |

Table 2: Solubility and Storage

Parameter Details Reference

Solubility

Soluble in Methanol,
Ethanol, DMSO,
Chloroform,
Dichloromethane, Ethyl
Acetate, Acetone, and
Water.

[1][2][3][5]

| Storage Conditions | Recommended storage at 2-8°C or -20°C for long-term stability. |[1][3][4]

[5] |

Experimental Protocols and Methodologies
The isolation and characterization of Paederosidic acid methyl ester from its natural sources,

such as Paederia scandens, involves a multi-step process utilizing various chromatographic

and spectroscopic techniques.[2][5][7]

The general procedure for extracting and purifying the compound is outlined below. The

process begins with solvent extraction from the dried plant material, followed by liquid-liquid
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partitioning to separate compounds based on polarity. The target-rich fraction undergoes

several stages of column chromatography to isolate the final pure compound.[7]
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Caption: General workflow for isolation and purification of PAME.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR are used to

determine the carbon-hydrogen framework of the molecule. Advanced techniques like COSY,

HSQC, and HMBC are employed to establish connectivity between protons and carbons,

confirming the iridoid structure and the positions of the glycoside and methyl ester groups.[7]

[8]

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-ESI-MS) is utilized to

determine the precise molecular formula by providing a highly accurate mass-to-charge ratio.

[7] MS/MS fragmentation patterns can further help in confirming the structure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.jstage.jst.go.jp/article/cpb/73/3/73_c24-00777/_html/-char/en
https://www.benchchem.com/product/b1237266?utm_src=pdf-body-img
https://www.jstage.jst.go.jp/article/cpb/73/3/73_c24-00777/_html/-char/en
https://www.jstage.jst.go.jp/article/cpb/73/3/73_c24-00777/_html/-char/en
https://pubmed.ncbi.nlm.nih.gov/19428360/
https://www.jstage.jst.go.jp/article/cpb/73/3/73_c24-00777/_html/-char/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


High-Performance Liquid Chromatography (HPLC): HPLC is a critical tool for both the

purification (preparative HPLC) and purity analysis (analytical HPLC) of the compound.[2][7]

It separates the compound from a mixture, and its purity can be quantified by the peak area

in the resulting chromatogram.

Biological Activity and Signaling Pathways
Paederosidic acid methyl ester exhibits significant biological activities, primarily

antinociceptive (analgesic) and anti-inflammatory effects.[2]

Studies in mice have shown that PAME produces significant inhibition of pain in both chemical

and thermal models of nociception.[2] This effect is believed to be mediated through the nitric

oxide (NO) pathway.

Proposed Antinociceptive Signaling Pathway: The compound's activity is linked to the NO-

cGMP-ATP-sensitive K⁺ channel pathway.[2][6] By modulating this pathway, PAME can

interfere with pain signaling mechanisms.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.biocrick.com/Paederosidic-acid-methyl-ester-BCN3439.html
https://www.jstage.jst.go.jp/article/cpb/73/3/73_c24-00777/_html/-char/en
https://www.benchchem.com/product/b1237266?utm_src=pdf-body
https://www.biocrick.com/Paederosidic-acid-methyl-ester-BCN3439.html
https://www.biocrick.com/Paederosidic-acid-methyl-ester-BCN3439.html
https://www.biocrick.com/Paederosidic-acid-methyl-ester-BCN3439.html
https://www.targetmol.com/compound/paederosidic%20acid%20methyl%20ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Paederosidic Acid
Methyl Ester

NO-cGMP-ATP Sensitive
K+ Channel Pathway

 Modulates 

Antinociception
(Pain Relief)

 Leads to 

Click to download full resolution via product page

Caption: Proposed signaling pathway for the antinociceptive effect of PAME.[2][6]

Paederosidic acid methyl ester has also been shown to reduce nitric oxide (NO)

accumulation in neuronal and microglial cells.[9][10] This action is tied to the inhibition of

inducible nitric oxide synthase (iNOS), a key enzyme in the inflammatory process, through the

NF-κB signaling pathway.

Proposed Anti-inflammatory Signaling Pathway: By inhibiting the activation of NF-κB, PAME

prevents the downstream expression of pro-inflammatory mediators like iNOS, thus reducing

the production of NO and mitigating the inflammatory response.[9][10]
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Caption: PAME's role in the NF-κB mediated anti-inflammatory pathway.[9][10]

In summary, Paederosidic acid methyl ester is a promising natural compound with well-

defined physicochemical properties and significant, mechanistically-plausible therapeutic

activities. Further research into its pharmacology and safety profile is warranted to explore its

full potential in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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